Cas no 866726-03-6 (3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 866726-03-6
• MF: C₂₂H₁₅ClFNO₃S
• MW: 427.87580704689
• CID: 5840047
• PubChem ID: 2136749
• Update Time: 2025-05-25

3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-[(4-chlorophenyl)methyl]-6-fluoroquinolin-4-one
• AKOS001838245
• 1-(4-chlorobenzyl)-6-fluoro-3-(phenylsulfonyl)quinolin-4(1H)-one
• 3-(benzenesulfonyl)-1-[(4-chlorophenyl)methyl]-6-fluoro-1,4-dihydroquinolin-4-one
• F1604-0400
• CCG-30851
• 866726-03-6
• 3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C22H15ClFNO3S/c23-16-8-6-15(7-9-16)13-25-14-21(29(27,28)18-4-2-1-3-5-18)22(26)19-12-17(24)10-11-20(19)25/h1-12,14H,13H2
• InChI Key： AQXAPSBGHACVAK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 427.0445204g/mol
• Monoisotopic Mass: 427.0445204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one

Recent Advances in the Study of 3-(Benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS: 866726-03-6)

The compound 3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS: 866726-03-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings regarding its synthesis, biological activity, and mechanism of action, as well as its implications for drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the benzenesulfonyl and 4-chlorophenylmethyl groups contribute to its high binding affinity to target proteins, while the fluorine substitution at the 6-position enhances its metabolic stability. These features make it a promising candidate for further preclinical evaluation.

In vitro and in vivo studies have demonstrated that 3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one exhibits significant anti-proliferative effects against a range of cancer cell lines, including breast, lung, and colon carcinomas. Mechanistic investigations suggest that it induces apoptosis via the mitochondrial pathway and inhibits key signaling molecules such as NF-κB and STAT3. These findings are supported by molecular docking simulations, which confirm its interaction with critical residues in the active sites of these proteins.

Further research has explored the compound's potential as an anti-inflammatory agent. In murine models of rheumatoid arthritis, it was shown to reduce pro-inflammatory cytokine levels (e.g., TNF-α, IL-6) and attenuate joint swelling. The compound's selectivity for cyclooxygenase-2 (COX-2) over COX-1 suggests a favorable safety profile, minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one. Recent pharmacokinetic studies indicate moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Additionally, toxicity assessments in long-term animal studies are underway to evaluate its safety for potential clinical translation.

In conclusion, 3-(benzenesulfonyl)-1-(4-chlorophenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one represents a multifaceted compound with dual anti-cancer and anti-inflammatory properties. Its unique chemical structure and mechanistic insights position it as a valuable lead compound for future drug development. Continued research efforts should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications.